Cas no 2034315-28-9 (3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034315-28-9
• MF: C₁₄H₁₈N₄O₄S
• MW: 338.382121562958
• CID: 6026788
• PubChem ID: 92081536
• Update Time: 2025-07-15

3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• 2034315-28-9
• AKOS026689205
• F6474-1062
• 3-[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• 3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione

• Inchi： 1S/C14H18N4O4S/c1-2-3-10-12(23-16-15-10)13(20)17-6-4-9(5-7-17)18-11(19)8-22-14(18)21/h9H,2-8H2,1H3
• InChI Key： SEFPPEAVQYQCTO-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(C3SN=NC=3CCC)=O)CC2)C1=O

Computed Properties

• Exact Mass: 338.10487624g/mol
• Monoisotopic Mass: 338.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Additional information on 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034315-28-9 and Product Name: *3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione*

The compound identified by the CAS number 2034315-28-9 and the product name 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework integrates multiple pharmacophoric elements, including a piperidine ring, a propylthiadiazole moiety, and an oxazolidine-dione scaffold, which collectively contribute to its distinct chemical and biological properties.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for their role in modulating biological pathways associated with various diseases. The 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione structure is particularly noteworthy for its ability to interact with biological targets in a manner that may lead to therapeutic benefits. The presence of the propylthiadiazole unit is especially interesting, as thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The oxazolidine-dione moiety further enhances the compound's potential by providing a rigid structure that can facilitate optimal binding to biological receptors. This scaffold is known for its stability and ability to engage in multiple hydrogen bonding interactions, which are crucial for the efficacy of many pharmaceutical agents. The combination of these structural features makes 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione a promising candidate for further investigation in drug discovery.

Recent research has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Studies have demonstrated that modifications within the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules. In the case of CAS No. 2034315-28-9, the strategic placement of the propylthiadiazole group at the 4-position of the piperidine ring appears to enhance its bioactivity. This positioning allows for optimal interaction with target enzymes and receptors, potentially leading to improved therapeutic outcomes.

The oxazolidine-dione component of this compound is also worth mentioning due to its role in stabilizing reactive intermediates and enhancing metabolic stability. These properties are particularly important in drug development, as they can influence how long a drug remains active in the body and how it is metabolized. The structural integrity provided by the oxazolidine-dione scaffold may also contribute to reduced side effects by minimizing off-target interactions.

In light of current trends in pharmaceutical research, there is growing interest in developing compounds that exhibit multiple mechanisms of action. The 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione structure appears well-suited for this approach due to its complex molecular architecture. By integrating several pharmacophoric units into a single molecule, this compound has the potential to address multiple aspects of a disease simultaneously.

The propylthiadiazole moiety is known for its ability to modulate inflammatory pathways and inhibit certain enzymes involved in disease progression. This has been observed in various preclinical studies where thiadiazole derivatives have shown promise as anti-inflammatory agents. The oxazolidine-dione component complements these effects by contributing to structural stability and enhancing bioavailability.

The therapeutic potential of CAS No. 2034315-28-9 extends beyond inflammation modulation. Preliminary studies suggest that this compound may also exhibit antiviral and anticancer properties. The unique combination of pharmacophores within its structure allows it to interact with diverse biological targets, making it a versatile tool for drug discovery.

In conclusion, the compound identified by CAS No. 2034315-28-9 represents a significant advancement in pharmaceutical chemistry. Its innovative structure integrates multiple pharmacophoric elements that work synergistically to produce desirable biological effects. The combination of a propylthiadiazole group and an oxazolidine-dione scaffold provides a robust foundation for further development into novel therapeutic agents.

The ongoing research into this compound underscores the importance of heterocyclic chemistry in addressing contemporary medical challenges. As our understanding of biological pathways continues to evolve, compounds like 3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-ylyl]-1,3-oaxzolidine-x,-dione will play a crucial role in developing next-generation pharmaceuticals.